Cas no 104670-22-6 (2,6-Pyrazinedimethanol,3-methyl-)
104670-22-6 structure
Product Name:2,6-Pyrazinedimethanol,3-methyl-
CAS No:104670-22-6
MF:C7H10N2O2
MW:154.166501522064
CID:126340
PubChem ID:121226552
Update Time:2025-04-18
2,6-Pyrazinedimethanol,3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Pyrazinedimethanol,3-methyl-
- 2,6-Pyrazinedimethanol, 3-methyl-
- 104670-22-6
- (3-Methylpyrazine-2,6-diyl)dimethanol
-
- Inchi: 1S/C7H10N2O2/c1-5-7(4-11)9-6(3-10)2-8-5/h2,10-11H,3-4H2,1H3
- InChI Key: PZVIZKTZCYOBSN-UHFFFAOYSA-N
- SMILES: OCC1C(C)=NC=C(CO)N=1
Computed Properties
- Exact Mass: 154.0743
- Monoisotopic Mass: 154.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.2A^2
- XLogP3: -1.5
Experimental Properties
- PSA: 66.24
2,6-Pyrazinedimethanol,3-methyl- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
104670-22-6 (2,6-Pyrazinedimethanol,3-methyl-) Related Products
- 6705-33-5(Pyrazin-2-ylmethanol)
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- 160818-32-6((3-Methylpyrazin-2-yl)methanol)
- 61892-95-3((5-Methylpyrazin-2-yl)methanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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